molecular formula C19H21NOS B8490777 Phenyl{4-[(phenylsulfanyl)methyl]piperidin-1-yl}methanone CAS No. 184921-13-9

Phenyl{4-[(phenylsulfanyl)methyl]piperidin-1-yl}methanone

Cat. No.: B8490777
CAS No.: 184921-13-9
M. Wt: 311.4 g/mol
InChI Key: XZETVQMQFNPQHS-UHFFFAOYSA-N
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Description

Phenyl{4-[(phenylsulfanyl)methyl]piperidin-1-yl}methanone is a useful research compound. Its molecular formula is C19H21NOS and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

184921-13-9

Molecular Formula

C19H21NOS

Molecular Weight

311.4 g/mol

IUPAC Name

phenyl-[4-(phenylsulfanylmethyl)piperidin-1-yl]methanone

InChI

InChI=1S/C19H21NOS/c21-19(17-7-3-1-4-8-17)20-13-11-16(12-14-20)15-22-18-9-5-2-6-10-18/h1-10,16H,11-15H2

InChI Key

XZETVQMQFNPQHS-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1CSC2=CC=CC=C2)C(=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.27 g (0.1068 mol) of sodium hydride (60% dispersion in oil) were washed twice with hexane, suspended in 160 ml of THF and treated with 10.3 ml (0.1068 mol) of thiophenol. The mixture was stirred for 15 min. and then a solution of 5.95 g (0.02 mol) of 1-benzoylpiperidin-4-yl-methyl methanesulfonate in 20 ml of THF was added. The mixture was boiled at reflux for 18 hrs. The reaction mixture was treated with 250 ml of 2N aqueous NaOH and extracted with ether. The organic phase was washed with 2N aqueous NaOH and saturated sodium chloride solution, dried over sodium sulfate and concentrated. The residue was chromatographed on silica gel with ethyl acetate/hexane (1:3) as the eluent. 5.8 g (93%) of 1-benzoyl-4thio-phenoxymethylpiperidine were obtained as yellow crystals; m.p. 76°-79°.
Quantity
4.27 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
10.3 mL
Type
reactant
Reaction Step Two
Name
1-benzoylpiperidin-4-yl-methyl methanesulfonate
Quantity
5.95 g
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
Quantity
250 mL
Type
reactant
Reaction Step Four
Name
Quantity
160 mL
Type
solvent
Reaction Step Five

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